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An In-depth Technical Guide to Dichloroisocyanuric Acid and its Sodium Salt Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dichloroisocyanuric acid (DCCA)

and its sodium salt dihydrate (NaDCC·2H₂O), focusing on their chemical properties, synthesis,

analytical methodologies, and mechanisms of action. This document is intended to serve as a

valuable resource for professionals in research and development.

Introduction
Dichloroisocyanuric acid and its sodium salt are stable sources of chlorine, widely

recognized for their potent disinfectant and biocidal properties.[1] These N-halamine

compounds are utilized across various sectors, including water treatment, sanitation, and the

food industry, due to their efficacy against a broad spectrum of microorganisms.[2][3][4] In

research and drug development, their antimicrobial characteristics are of significant interest for

applications in areas such as wound dressings and the prevention of microbial contamination.

[2]

Chemical and Physical Properties
Dichloroisocyanuric acid and its sodium salt dihydrate exhibit distinct physicochemical

properties that are crucial for their application and handling. The quantitative data for these

compounds are summarized in the tables below for easy comparison.
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Table 1: Physical and Chemical Properties of Dichloroisocyanuric Acid (DCCA)

Property Value Reference

Chemical Formula C₃HCl₂N₃O₃ [5]

Molar Mass 197.96 g/mol [5]

Appearance Colorless solid [5]

Density 2.2 g/cm³ [5]

Melting Point 225 °C (437 °F; 498 K) [5]

Available Chlorine ~70% [6]

Table 2: Physical and Chemical Properties of Sodium Dichloroisocyanurate Dihydrate

(NaDCC·2H₂O)

Property Value Reference

Chemical Formula C₃Cl₂N₃NaO₃ · 2H₂O [7]

Molar Mass 255.98 g/mol [7]

Appearance White crystalline solid [8]

Solubility in Water 236.8 g/L [7]

pH (10 g/L in H₂O) 6.7 (at 20 °C) [7]

Melting Point 252 °C (decomposition) [7]

Density 1.97 g/cm³ (at 25 °C) [7]

Available Chlorine ~56% [2]

Synthesis of Dichloroisocyanuric Acid and its
Sodium Salt
The synthesis of these compounds involves the chlorination of cyanuric acid. The following

sections provide an overview of the manufacturing processes.
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Synthesis of Dichloroisocyanuric Acid (DCCA)
Dichloroisocyanuric acid is produced through the direct chlorination of cyanuric acid.[5]
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Synthesis of Dichloroisocyanuric Acid.

Synthesis of Sodium Dichloroisocyanurate (NaDCC)
The sodium salt is typically synthesized from dichloroisocyanuric acid or through a multi-step

process starting from urea. A common industrial method involves the reaction of a cyanuric acid

slurry with sodium hydroxide, followed by chlorination.[2][9]
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Industrial Synthesis of Sodium Dichloroisocyanurate Dihydrate.
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Experimental Protocols
This section details key experimental procedures for the analysis and evaluation of DCCA and

NaDCC.

Determination of Available Chlorine by Iodometric
Titration
This method is widely used to quantify the active chlorine content. The principle involves the

oxidation of iodide to iodine by the chlorine in the sample, followed by titration of the liberated

iodine with a standard sodium thiosulfate solution.[9][10]

Materials:

Potassium iodide (KI), crystals

Standard sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 N)

Starch indicator solution

Acetic acid

Sample of DCCA or NaDCC

Deionized water

Erlenmeyer flask, burette, pipette, analytical balance

Procedure:

Accurately weigh a specific amount of the DCCA or NaDCC sample (e.g., 0.2-0.3 g) and

dissolve it in a known volume of deionized water in an Erlenmeyer flask.

Add an excess of potassium iodide crystals (approximately 1 g) to the solution and swirl to

dissolve.

Acidify the solution by adding a few milliliters of acetic acid. This will facilitate the liberation of

iodine. The solution should turn a deep brown color, indicating the presence of free iodine.
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Titrate the liberated iodine with the standard sodium thiosulfate solution from a burette until

the brown color fades to a pale yellow.

Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.

Continue the titration with sodium thiosulfate, adding it dropwise, until the blue color

disappears completely. This is the endpoint.

Record the volume of sodium thiosulfate solution used.

Calculate the percentage of available chlorine using the appropriate stoichiometric formula.
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Workflow for Iodometric Titration of Available Chlorine.
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Quantification by High-Performance Liquid
Chromatography (HPLC)
HPLC is a sensitive method for the determination of dichloroisocyanuric acid, its sodium salt,

and its degradation product, cyanuric acid.[11]

Instrumentation and Conditions (Example for Cyanuric Acid):

HPLC System: With UV detector

Column: C18 or a specific column like a porous graphitic carbon column

Mobile Phase: A suitable buffer system, often with pH control

Detection Wavelength: 213 nm or 225 nm for cyanuric acid[11]

Flow Rate: Typically 1.0 mL/min

Injection Volume: 20 µL

Procedure:

Standard Preparation: Prepare a series of standard solutions of the analyte (e.g., cyanuric

acid) of known concentrations in the mobile phase.

Sample Preparation: Dissolve a precisely weighed amount of the sample in the mobile

phase. Dilute as necessary to fall within the concentration range of the standards. Samples

may require filtration before injection.

Calibration Curve: Inject the standard solutions into the HPLC system and record the peak

areas. Plot a calibration curve of peak area versus concentration.

Sample Analysis: Inject the prepared sample solution and record the peak area.

Quantification: Determine the concentration of the analyte in the sample by comparing its

peak area to the calibration curve.

Antimicrobial Efficacy Testing
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The antimicrobial activity of DCCA and NaDCC can be evaluated against various

microorganisms. A common method is the determination of the log reduction in microbial count

after exposure.

Materials:

Test microorganism (e.g., Staphylococcus aureus, Pseudomonas aeruginosa)[12]

Culture media (e.g., Tryptic Soy Broth, Tryptic Soy Agar)

Sterile phosphate-buffered saline (PBS) or other neutralizer

Solutions of DCCA or NaDCC at various concentrations

Sterile test tubes, pipettes, and petri dishes

Incubator

Procedure:

Prepare Microbial Suspension: Culture the test microorganism in a suitable broth to a

specific concentration (e.g., 10⁸ CFU/mL).

Exposure: Add a known volume of the microbial suspension to a specific volume of the

DCCA or NaDCC solution. Also, prepare a control with the microbial suspension in a sterile

buffer without the disinfectant.

Contact Time: Allow the disinfectant to act for a predetermined contact time (e.g., 30

seconds, 1 minute, 5 minutes).

Neutralization: After the contact time, transfer an aliquot of the mixture to a neutralizing broth

to stop the antimicrobial action.

Plating and Incubation: Perform serial dilutions of the neutralized suspension and plate onto

agar plates. Incubate the plates under appropriate conditions (e.g., 37°C for 24-48 hours).

Colony Counting: Count the number of colonies on the plates and calculate the

concentration of viable microorganisms (CFU/mL).
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Log Reduction Calculation: Compare the CFU/mL of the treated samples to the control to

determine the log reduction.

Mechanism of Antimicrobial Action
DCCA and NaDCC are classified as N-halamines. Their antimicrobial activity stems from the

transfer of oxidative halogen (chlorine) to the microbial cells.[2] The proposed mechanisms of

action fall into three main categories: contact killing, release killing, and transfer killing.[5]

Contact Killing: The N-halamine compound directly transfers the active halogen to the

microbial cell upon contact, without releasing it into the surrounding solution.[2][5]

Release Killing: The N-halamine releases the active halogen into the solution, which then

inactivates the microorganisms.[5]

Transfer Killing: The active halogen is transferred from the N-halamine to a medium that then

inactivates the bacteria.[5]

The released active chlorine (hypochlorous acid) is a strong oxidizing agent that can damage

critical cellular components, including enzymes and nucleic acids, leading to metabolic

disruption and cell death.[3]
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Conceptual Mechanisms of N-Halamine Antimicrobial Action.

Applications in Research and Drug Development
The potent and broad-spectrum antimicrobial activity of DCCA and NaDCC makes them

valuable in various research and development contexts:

Disinfection of Laboratory Equipment and Surfaces: Their effectiveness against a wide range

of pathogens makes them suitable for maintaining sterile environments in research

laboratories.

Antimicrobial Coatings and Materials: Incorporation of these compounds into polymers and

fabrics is being explored for creating self-disinfecting surfaces and medical textiles.[2]

Wound Care: N-halamine-based dressings offer the potential for preventing and treating

wound infections due to their rapid and sustained antimicrobial action.[2]
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Water Purification Research: They serve as standard compounds for studying disinfection

byproducts and the efficacy of different water treatment methods.

Safety and Handling
Dichloroisocyanuric acid and its sodium salt are strong oxidizing agents and should be

handled with care. They can cause skin and eye irritation, and inhalation of dust may lead to

respiratory issues. Appropriate personal protective equipment (PPE), such as gloves, goggles,

and respiratory protection, should be used when handling these compounds in their

concentrated form. They should be stored in a cool, dry, well-ventilated area away from

combustible materials and acids.

Conclusion
Dichloroisocyanuric acid and its sodium salt dihydrate are versatile and highly effective

antimicrobial agents with well-defined chemical properties. The methodologies for their

synthesis and analysis are well-established, providing a solid foundation for their application in

research and development. Their multi-faceted mechanism of action against a broad spectrum

of microbes continues to drive interest in their use for developing novel antimicrobial materials

and formulations. A thorough understanding of their properties, handling requirements, and

mechanisms is essential for harnessing their full potential in scientific and pharmaceutical

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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